Cas no 1249833-56-4 (n-((4-(Pyrrolidin-1-ylmethyl)thiazol-2-yl)methyl)propan-1-amine)

• Product Name: n-((4-(Pyrrolidin-1-ylmethyl)thiazol-2-yl)methyl)propan-1-amine
• CAS No: 1249833-56-4
• MF: C₁₂H₂₁N₃S
• MW: 239.380241155624
• CID: 5273011
• Update Time: 2025-11-02

n-((4-(Pyrrolidin-1-ylmethyl)thiazol-2-yl)methyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• n-((4-(Pyrrolidin-1-ylmethyl)thiazol-2-yl)methyl)propan-1-amine
• propyl({4-[(pyrrolidin-1-yl)methyl]-1,3-thiazol-2-yl}methyl)amine
• 2-Thiazolemethanamine, N-propyl-4-(1-pyrrolidinylmethyl)-

• Inchi： 1S/C12H21N3S/c1-2-5-13-8-12-14-11(10-16-12)9-15-6-3-4-7-15/h10,13H,2-9H2,1H3
• InChI Key： MPYBSCCTJOPODH-UHFFFAOYSA-N
• SMILES： S1C(CNCCC)=NC(=C1)CN1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 195
• XLogP3: 1.6
• Topological Polar Surface Area: 56.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on n-((4-(Pyrrolidin-1-ylmethyl)thiazol-2-yl)methyl)propan-1-amine

Comprehensive Guide to N-((4-(Pyrrolidin-1-ylmethyl)thiazol-2-yl)methyl)propan-1-amine (CAS No. 1249833-56-4)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-((4-(Pyrrolidin-1-ylmethyl)thiazol-2-yl)methyl)propan-1-amine (CAS No. 1249833-56-4) has emerged as a compound of significant interest. This thiazole derivative, characterized by its unique structural features, is gaining attention for its potential applications in various therapeutic areas. Researchers and pharmaceutical companies are increasingly exploring its properties, making it a hot topic in scientific discussions and literature.

The molecular structure of N-((4-(Pyrrolidin-1-ylmethyl)thiazol-2-yl)methyl)propan-1-amine combines a thiazole core with pyrrolidine and propylamine moieties, creating a versatile scaffold for drug development. This combination is particularly intriguing because thiazole derivatives are known for their broad biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pyrrolidin-1-ylmethyl group enhances the compound's ability to interact with biological targets, while the propan-1-amine tail contributes to its solubility and pharmacokinetic profile.

Recent studies have highlighted the potential of CAS No. 1249833-56-4 in addressing some of the most pressing challenges in modern medicine. For instance, its structural similarity to known kinase inhibitors has sparked interest in its use for targeted cancer therapies. Kinase inhibitors are a major focus in oncology research, and compounds like N-((4-(Pyrrolidin-1-ylmethyl)thiazol-2-yl)methyl)propan-1-amine could offer new avenues for treatment with fewer side effects compared to traditional chemotherapy.

Another area where N-((4-(Pyrrolidin-1-ylmethyl)thiazol-2-yl)methyl)propan-1-amine shows promise is in the development of neuroprotective agents. The pyrrolidine moiety is a common feature in many neuroactive compounds, and researchers are investigating whether this compound could modulate neurotransmitter systems or protect neurons from degeneration. This is particularly relevant given the growing prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, which remain major unmet medical needs.

The synthesis of CAS No. 1249833-56-4 typically involves multi-step organic reactions, with the thiazole ring formation being a critical step. Chemists often employ condensation reactions between α-haloketones and thioamides to construct the thiazole core, followed by functionalization with the pyrrolidin-1-ylmethyl and propan-1-amine groups. Recent advancements in green chemistry have also led to more sustainable synthetic routes, reducing the environmental impact of producing this compound.

From a commercial perspective, the demand for N-((4-(Pyrrolidin-1-ylmethyl)thiazol-2-yl)methyl)propan-1-amine is expected to grow as its therapeutic potential becomes more apparent. Pharmaceutical companies are actively seeking novel chemical entities to expand their drug pipelines, and this compound's unique structure makes it a valuable candidate for further development. Additionally, the rise of AI-driven drug discovery has accelerated the identification of promising compounds like this one, as machine learning algorithms can predict their biological activities with increasing accuracy.

Quality control and characterization of CAS No. 1249833-56-4 are essential for ensuring its suitability in research and potential therapeutic applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely used to verify the compound's purity and structural integrity. These methods are crucial for maintaining the high standards required in pharmaceutical research and development.

In conclusion, N-((4-(Pyrrolidin-1-ylmethyl)thiazol-2-yl)methyl)propan-1-amine (CAS No. 1249833-56-4) represents an exciting area of research in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a compound worth watching in the coming years. As scientific understanding of its mechanisms and effects deepens, we can expect to see more studies and possibly clinical trials exploring its full potential. For researchers and industry professionals, staying informed about developments related to this compound is essential for leveraging its benefits in drug discovery and development.